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Compound of Interest

Compound Name: Meclofenamic Acid

Cat. No.: B026594 Get Quote

Meclofenamic acid, a non-steroidal anti-inflammatory drug (NSAID), is a valuable compound

in scientific research.[1] However, its handling requires strict adherence to safety protocols to

protect researchers from potential hazards. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the safe and

effective use of Meclofenamic Acid in the laboratory.

Hazard Identification and Personal Protective
Equipment
Meclofenamic acid is classified as harmful if swallowed, and it can cause skin and serious eye

irritation.[2] It may also cause respiratory irritation.[2] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Meclofenamic
Acid
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PPE Category Specification

Eye Protection
Safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3]

Hand Protection
Protective gloves that have been inspected prior

to use.[3]

Skin and Body Impervious clothing to prevent skin contact.[2][3]

Respiratory

A suitable respirator should be used.[2] NIOSH-

approved N100 or CEN-approved FFP3

particulate respirators are recommended as a

backup to engineering controls.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[2] A laboratory fume hood or other local

exhaust ventilation is recommended.[3]

Verify that a safety shower and eye wash station are accessible.[2]

Before handling, wash hands thoroughly.[2]

2. Donning Personal Protective Equipment (PPE):

Put on impervious clothing.

Wear protective gloves. Inspect gloves for any damage before use.[3]

Wear safety goggles with side-shields.

If required, use a suitable respirator.
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3. Handling Meclofenamic Acid:

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[2]

4. Storage:

Keep the container tightly sealed in a dry, cool, and well-ventilated place.[2][3]

Recommended storage temperature is 4°C for the solid form.[2] For solutions in solvent,

store at -20°C for up to 6 months or -80°C for up to one year.[2]

5. In Case of Accidental Exposure:

If on skin: Wash with plenty of soap and water.[2] Remove contaminated clothing.[3]

If in eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[2]

If swallowed: Rinse the mouth with water.[2] Do not induce vomiting.[3]

In all cases of exposure, seek medical attention.[3]

Disposal Plan: Managing Meclofenamic Acid Waste
Proper disposal of Meclofenamic Acid and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste in a suitable, sealed container that is appropriately labeled.[4]

2. Disposal of Unused or Expired Material:
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Dispose of the substance in accordance with all applicable federal, state, and local

regulations.[2]

One option is to offer the material to a licensed hazardous material disposal company.[3]

Alternatively, the product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[3]

3. Disposal of Contaminated Packaging:

Conduct recycling or disposal of contaminated packaging in accordance with prevailing

country, federal, state, and local regulations.[2]

4. Spill Cleanup:

In the event of a spill, evacuate unnecessary personnel from the area.[4]

Wear full personal protective equipment.[2]

Avoid the generation of dusts during clean-up.[3]

For dry spills, sweep up or vacuum the spillage and collect it in a suitable container for

disposal.[3]

For liquid spills, absorb with a finely-powdered liquid-binding material like diatomite.[2]

Clean the surface thoroughly to remove any residual contamination.[3] Decontaminate

surfaces and equipment by scrubbing with alcohol.[2]
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Caption: Workflow for Safe Handling of Meclofenamic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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